Cas no 845675-32-3 (1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1,4-dimethyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1,4-dimethyl-
• CAS No: 845675-32-3
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 989472
• PubChem ID: 45121263
• Update Time: 2025-04-20

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1,4-dimethyl-
• 1H-PYRAZOLE-3-CARBOXYLIC ACID,5-HYDROXY-1,4-DIMETHYL-
• 845675-32-3
• 2,4-dimethyl-3-oxo-1H-pyrazole-5-carboxylic acid
• FT-0754361
• 5-hydroxy-1,4-dimethyl-1H-Pyrazole-3-carboxylic acid
• DA-02453

• Inchi： 1S/C6H8N2O3/c1-3-4(6(10)11)7-8(2)5(3)9/h7H,1-2H3,(H,10,11)
• InChI Key： GIMRVHNAWPKYIR-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(=O)O)NN1C

Computed Properties

• Exact Mass: 156.053
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 0